![molecular formula C8H14O3 B6146476 3-ethoxyoxane-3-carbaldehyde CAS No. 1781075-16-8](/img/no-structure.png)
3-ethoxyoxane-3-carbaldehyde
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Overview
Description
properties
{ "Design of the Synthesis Pathway": "The synthesis of 3-ethoxyoxane-3-carbaldehyde can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "Benzaldehyde", "Sodium ethoxide", "Acetic acid", "Sodium borohydride", "Acetic anhydride", "Sodium hydroxide", "Chloroacetaldehyde" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with benzaldehyde in the presence of sodium ethoxide to form 3-phenyl-3-ethoxyoxan-2-one.", "Step 2: The intermediate compound is reduced using sodium borohydride in acetic acid to yield 3-phenyl-3-ethoxyoxan-2-ol.", "Step 3: The alcohol is oxidized using acetic anhydride and sodium hydroxide to form 3-phenyl-3-ethoxyoxan-2-one.", "Step 4: Chloroacetaldehyde is reacted with the ketone in the presence of sodium hydroxide to form 3-ethoxyoxane-3-carbaldehyde." ] } | |
CAS RN |
1781075-16-8 |
Product Name |
3-ethoxyoxane-3-carbaldehyde |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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